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Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B8075322 Get Quote

For researchers and scientists in drug development, achieving optimal solubility of

investigational compounds is a critical first step. GSK 690 Hydrochloride, a potent inhibitor,

can present solubility challenges that may impact experimental outcomes. This technical

support center provides troubleshooting guidance and answers to frequently asked questions

to ensure successful preparation and application of GSK 690 Hydrochloride in your research.

Solubility Profile of GSK 690 Compounds
It is crucial to distinguish between two similarly named compounds, as their targets and

properties differ significantly. GSK690693 is a pan-Akt inhibitor, while GSK 690 Hydrochloride
is a lysine-specific demethylase 1 (LSD1) inhibitor. The salt form, hydrochloride, generally

offers improved water solubility and stability.[1] Below is a summary of the reported solubility for

both compounds in common laboratory solvents.
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Compound Solvent Solubility Concentration Notes

GSK690693 DMSO ≥21.25 mg/mL >10 mM

Warming to 37°C

and/or sonication

can aid

dissolution.[2]

Soluble 50 mM

20 mg/mL 47.01 mM

Ultrasonic

warming and

heating to 60°C

is recommended.

Use newly

opened DMSO

as it is

hygroscopic.[3]

Water Insoluble -

Ethanol Insoluble -

GSK 690

Hydrochloride
DMSO ≥ 100 mg/mL -

125 mg/mL 307.94 mM

Sonication is

recommended.

[4]

Ethanol Soluble 60 mM

Frequently Asked Questions (FAQs)
Q1: My GSK 690 Hydrochloride is not dissolving in DMSO. What should I do?

A1: If you are experiencing difficulty dissolving GSK 690 Hydrochloride in DMSO, try the

following troubleshooting steps:

Warm the solution: Gently warm the vial at 37°C for 10 minutes.[2] For more stubborn

dissolution, heating to 60°C may be effective.[3]
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Use sonication: Place the vial in an ultrasonic bath for a short period.[2][4] This can help

break up any precipitate and facilitate dissolution.

Ensure solvent quality: DMSO is hygroscopic and can absorb moisture from the air, which

can significantly impact the solubility of your compound.[3] Use fresh, high-purity, anhydrous

DMSO.

Check for precipitation: If the solution was previously clear and has now formed a precipitate,

it may be due to storage conditions or solvent evaporation. Try the warming and sonication

steps to redissolve the compound.

Q2: Can I dissolve GSK 690 Hydrochloride in aqueous buffers?

A2: GSK690693 is reported to be insoluble in water.[2] While the hydrochloride salt of GSK 690

is expected to have enhanced water solubility, direct dissolution in aqueous buffers may still be

challenging.[1] It is recommended to first prepare a concentrated stock solution in an organic

solvent like DMSO and then dilute it into your aqueous experimental medium. Be mindful of the

final DMSO concentration in your assay, as high concentrations can have off-target effects.

Q3: What is the best way to store GSK 690 Hydrochloride solutions?

A3: Stock solutions of GSK 690 Hydrochloride in DMSO can be stored at -20°C or -80°C.[2]

[3] To avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation, it is

best to aliquot the stock solution into smaller, single-use volumes.

Q4: I see different information for GSK690693 and GSK 690 Hydrochloride. Which one am I

using?

A4: It is essential to verify the specific compound you are working with by checking the CAS

number on your product's documentation.

GSK690693 (CAS No: 937174-76-0) is a pan-Akt inhibitor.[5]

GSK 690 Hydrochloride (CAS No: 2436760-79-9) is an LSD1 inhibitor.[4]

While both are potent inhibitors, their biological targets and activities are distinct.
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Experimental Protocols
Protocol for Preparing a GSK 690 Hydrochloride Stock
Solution

Equilibrate the vial of GSK 690 Hydrochloride powder to room temperature before opening

to minimize moisture absorption.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

stock concentration (e.g., 10 mM or higher).

Vortex the vial briefly to mix.

If the compound does not fully dissolve, proceed with the following steps: a. Place the vial in

a 37°C water bath for 10-15 minutes. b. Alternatively, or in addition, place the vial in an

ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.

Visual Guides
Signaling Pathway of Akt Inhibition by GSK690693
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of GSK690693.
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Experimental Workflow for Troubleshooting Solubility
Issues

Start: Undissolved Compound

Warm solution to 37°C for 10-15 min

Still not dissolved
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Caption: A stepwise workflow for addressing solubility issues with GSK 690 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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